![molecular formula C16H12FN3O2S B2431735 N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide CAS No. 1021135-98-7](/img/structure/B2431735.png)
N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide
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Description
N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H12FN3O2S and its molecular weight is 329.35. The purity is usually 95%.
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Scientific Research Applications
Antiviral Applications
Furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza A viruses. Systematic structure-activity relationship (SAR) studies demonstrated that modifications to the heterocyclic moiety significantly influence anti-influenza activity, suggesting potential antiviral applications for similar compounds (Yu Yongshi et al., 2017).
Bio-Imaging and Sensing Applications
A phenoxazine-based fluorescent chemosensor incorporating a furan-2-carboxamide group has been developed for the discriminative detection of Cd2+ and CN− ions, demonstrating potential applications in bio-imaging and environmental monitoring. The sensor has been successfully applied to bio-imaging in live cells and zebrafish larvae, highlighting its utility in biological research (P. Ravichandiran et al., 2020).
Antiproliferative Activities
Coumarin-3-formamido derivatives, including N-(furan-2-ylmethyl)-coumarin-3-carboxamide, have been synthesized and shown to exhibit potent in vitro cytotoxicity against various cancer cell lines. These compounds interact with DNA through intercalation, suggesting potential applications in cancer therapy (Jiuzhou Shi et al., 2020).
Enzymatic Polymerization for Sustainable Materials
Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, synthesized via enzymatic polymerization, offer sustainable alternatives to polyphthalamides. These materials exhibit high performance, comparable to their non-sustainable counterparts, indicating potential applications in the development of environmentally friendly polymers (Yi Jiang et al., 2015).
Antiprotozoal Agents
Imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, including derivatives with furan-2-yl groups, have shown strong antiprotozoal activity. These compounds exhibit high DNA affinities, offering promising leads for the development of new treatments against protozoal infections (M. Ismail et al., 2004).
Properties
IUPAC Name |
N-[6-[(4-fluorophenyl)methylsulfanyl]pyridazin-3-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O2S/c17-12-5-3-11(4-6-12)10-23-15-8-7-14(19-20-15)18-16(21)13-2-1-9-22-13/h1-9H,10H2,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAXMQDQJZHYOBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=NN=C(C=C2)SCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.